![molecular formula C24H25FN6O3S B2523618 N-(2-methoxyphenyl)-2-oxo-2-(1H-pyrrol-2-yl)acetamide CAS No. 1112434-60-2](/img/structure/B2523618.png)
N-(2-methoxyphenyl)-2-oxo-2-(1H-pyrrol-2-yl)acetamide
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Description
N-(2-methoxyphenyl)-2-oxo-2-(1H-pyrrol-2-yl)acetamide is a useful research compound. Its molecular formula is C24H25FN6O3S and its molecular weight is 496.56. The purity is usually 95%.
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Scientific Research Applications
Catalytic Hydrogenation
Zhang Qun-feng's research on the catalytic hydrogenation for the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide highlights its importance as an intermediate for the production of azo disperse dyes. This study introduces a novel Pd / C catalyst with high activity and selectivity, signifying advancements in the synthesis process of related compounds (Zhang Qun-feng, 2008).
Pharmaceutical Market Insights
Dr. Valentin Habernickel's analysis provides insights into the pharmaceutical market's dynamics, showcasing the role of pyridazino(4,5-b)indole-1-acetamide compounds in developing treatments with cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic activities (Dr.Valentin Habernickel, 2002).
Environmental Health Perspectives
Studies by S. Coleman et al. on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes provide valuable data on environmental and health implications, offering insights into metabolic pathways and potential toxicology (S. Coleman et al., 2000).
Chemoselective Acetylation
Deepali B Magadum and G. Yadav's work on the chemoselective acetylation of 2-Aminophenol using immobilized lipase to produce N-(2-Hydroxyphenyl)acetamide underscores the compound's significance in synthesizing antimalarial drugs, emphasizing innovative manufacturing processes (Deepali B Magadum, G. Yadav, 2018).
Synthesis and Antimicrobial Agents
B. Debnath and S. Ganguly's synthesis of novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides and their evaluation as antimicrobial agents highlight the compound's potential in creating effective treatments against various pathogenic microorganisms, marking a promising area for future pharmaceutical development (B. Debnath, S. Ganguly, 2015).
Properties
IUPAC Name |
N-butan-2-yl-3-[1-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25FN6O3S/c1-3-15(2)26-20(32)12-13-30-22(34)18-6-4-5-7-19(18)31-23(30)28-29-24(31)35-14-21(33)27-17-10-8-16(25)9-11-17/h4-11,15H,3,12-14H2,1-2H3,(H,26,32)(H,27,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEEVJONKBKAIJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)CCN1C(=O)C2=CC=CC=C2N3C1=NN=C3SCC(=O)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25FN6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.